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Compound of Interest

Tetramethylammonium hydrogen
Compound Name:
phthalate

cat. No.: B1600818

This guide provides essential safety and logistical information for the proper handling and
disposal of tetramethylammonium hydrogen phthalate (TMAHP). The following procedures
are designed for researchers, scientists, and drug development professionals to ensure
laboratory safety and environmental protection.

Immediate Safety and Handling Protocols

Tetramethylammonium hydrogen phthalate is classified as a hazardous substance. It is
toxic if swallowed, may cause damage to organs through prolonged or repeated exposure, and
is very toxic to aquatic life.[1] Adherence to strict safety protocols is mandatory.

Required Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield conforming to OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][3]

o Skin Protection: Use appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab
coat to prevent skin exposure.[2]

o Respiratory Protection: When handling the solid powder or if dust formation is possible, use
a NIOSH/MSHA or European Standard EN 149 approved respirator.[2][3] Always handle this
chemical under a chemical fume hood.[1][2]
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In Case of Exposure:

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical advice.[1][2]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove all
contaminated clothing. Immediate medical attention is required.[1][2]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[2]

Chemical and Physical Properties

A summary of the key quantitative data for tetramethylammonium hydrogen phthalate is
provided below.

Property Value Reference
Molecular Formula C12H17NOa [1]
Molecular Weight 239.27 g/mol [4]
Appearance White Crystalline Powder [5]

CAS Number 79723-02-7 [11[2]

UN Number UN2811 [1]

Hazard Class 6.1 (Toxic solid) [1]

Standard Disposal Procedure: Hazardous Waste
Collection

The universally recommended method for the disposal of tetramethylammonium hydrogen
phthalate is to treat it as hazardous chemical waste.[1] It must not be disposed of down the
drain or released into the environment.[1][2]
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Step-by-Step Protocol for Waste Collection:

» Containerization: Place all TMAHP waste, including unused product and contaminated
materials (e.g., weighing paper, gloves, wipes), into a designated, sealable, and clearly
labeled hazardous waste container.

» Labeling: Affix a hazardous waste label to the container. The label must include the full
chemical name ("Tetramethylammonium Hydrogen Phthalate"), the associated hazards
(Toxic, Environmental Hazard), and the date accumulation started.

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary
containment area, away from incompatible materials such as strong oxidizing agents.[2] The
storage area should be a designated satellite accumulation area or central hazardous waste
storage facility.

e Arranging Disposal: Contact your institution’s Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to arrange for pickup and
disposal.[2] Provide the disposal company with the Safety Data Sheet (SDS).

Experimental Protocol: Spill Cleanup

In the event of a small laboratory spill, follow these procedures to safely clean and
decontaminate the area.

o Evacuate and Secure: Alert personnel in the immediate area and restrict access. Ensure the
area is well-ventilated, preferably within a chemical fume hood.[6]

o Don PPE: Wear all required personal protective equipment as listed in Section 1 before
approaching the spill.

e Contain and Absorb (for solids):

o Gently cover the spill with an inert absorbent material to prevent dust from becoming
airborne.

o Carefully sweep up the spilled solid and absorbent material using non-sparking tools and
place it into a designated hazardous waste container.[2][6] Avoid any actions that generate
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dust.[1][2]
o Decontaminate:
o Wipe the spill area with a cloth or paper towels dampened with a mild detergent solution.
o Rinse the area with water.

o Dispose of Cleanup Materials: All materials used for cleanup (absorbent, towels,
contaminated PPE) must be placed in the sealed hazardous waste container for disposal.[7]

Logical Workflow for Disposal

The following diagram outlines the decision-making process and procedural flow for the proper
management and disposal of tetramethylammonium hydrogen phthalate.
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Caption: Workflow for the safe disposal of Tetramethylammonium Hydrogen Phthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for Tetramethylammonium
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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